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Executive Summary

The alpha-hydroxy analog of L-histidine, biologically known as Imidazolelactic Acid (ILA),
represents a critical intersection between endogenous amino acid metabolism and synthetic
medicinal chemistry. While historically categorized primarily as a diagnostic marker for
histidinemia and phenylketonuria (PKU), modern application science has repurposed this
molecule as a high-value tool in peptidomimetic drug design.

For drug development professionals, this molecule serves two distinct functions:

o Biomarker & Metabolite: A downstream product of histidine transamination, indicating
alterations in cytosolic catabolism or gut microbiota dysbiosis.

o Synthetic Building Block: A precursor for depsipeptides (ester-containing peptide analogs).[1]
By replacing the amide linkage (-CONH-) with an ester linkage (-COO-), researchers can
precisely modulate hydrogen bonding networks and proteolytic stability in therapeutic
peptides.
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Part 1: Chemical Identity & Structural Properties

The molecule is structurally defined by the substitution of the

-amino group of L-histidine with a hydroxyl group.

Property

Specification

IUPAC Name

(S)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic

acid

Common Names

L-Imidazolelactic acid (ILA);

-Hydroxy-Histidine

Molecular Formula

Molecular Weight 156.14 g/mol
L-isomer (S-configuration at
Chirality
-carbon)
Acidity (pKa) Carboxyl: ~3.5; Imidazole: ~6.0
. Highly soluble in water; sparingly soluble in
Solubility

ethanol.

Structural Significance in Drug Design

Unlike L-histidine, the

-hydroxy analog lacks the hydrogen bond donor capability at the backbone nitrogen.

 Histidine (Amide): -CO-NH- (H-bond donor and acceptor)

e -OH Analog (Ester): -CO-O- (H-bond acceptor only)

This "atomic mutation™ allows researchers to probe the necessity of specific backbone

hydrogen bonds in protein folding and ligand-receptor interactions without significantly altering

steric volume.
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Part 2: Biological Function & Metabolic Pathways[2]
Endogenous Biosynthesis (The Transamination Route)

In mammalian systems, the primary catabolic route for histidine is deamination via Histidase
(Histidine ammonia-lyase) to urocanate. However, ILA is formed via a secondary
transamination pathway, which becomes upregulated when histidase is deficient (Histidinemia)
or during specific metabolic stress states.

The Pathway:

o Transamination: L-Histidine is converted to Imidazolepyruvate by Histidine-pyruvate
aminotransferase (or Histidine transaminase).

o Reduction: Imidazolepyruvate is reduced to Imidazolelactic acid by an aromatic lactate
dehydrogenase.

Gut Microbiota & The Gut-Liver Axis

Recent metagenomic studies implicate ILA as a bioactive metabolite produced by commensal
bacteria (e.g., Lactobacillus spp., E. coli). Unlike Imidazole Propionate (a distinct metabolite
linked to insulin resistance via mTORC1 activation), ILA accumulation is often associated with
specific fermentative states.

e Mechanism: Bacterial aromatic amino acid aminotransferases convert dietary histidine to
imidazolepyruvate, which is subsequently reduced to ILA to regenerate NAD+.

Pathway Visualization

The following diagram illustrates the bifurcation of histidine catabolism, highlighting the specific
production route of the alpha-hydroxy analog.
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Caption: Divergent catabolism of L-Histidine. The green pathway highlights the formation of the
alpha-hydroxy analog (ILA) via transamination, distinct from the major urocanate pathway.

Part 3: Pharmacological Applications
(Depsipeptides)

The most potent application of

-hydroxy-histidine in drug development is the synthesis of Depsipeptides. These are peptide
analogs where one or more amide bonds are replaced by ester bonds.[2]

Why Use -Hydroxy-Histidine?
o Proteolytic Stability: The ester bond is resistant to specific proteases that target the amide

linkage of histidine, extending the half-life of peptide drugs.

e Hydrogen Bond Deletion: By removing the N-H proton, researchers can determine if a
specific hydrogen bond is essential for the peptide's bioactive conformation (e.g.,
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-helix stabilization).

o Permeability: Depsipeptides often exhibit altered membrane permeability compared to their
native peptide counterparts due to changes in polarity and hydrogen bonding potential.

Experimental Protocol: Solid-Phase Synthesis of
Histidine-Depsipeptides

Note: This protocol assumes standard Fmoc-chemistry on a polystyrene resin.

Reagents:

o Substrate: Resin-bound peptide (N-terminus deprotected).

 Building Block: Fmoc-L-Imidazolelactic acid (Side chain protected, typically Trt or Boc).
e Coupling Agents: DIC (Diisopropylcarbodiimide) / DMAP (4-Dimethylaminopyridine).

o Critical Note: Standard uronium salts (HBTU/HATU) are often less efficient for ester bond
formation (hydroxyl nucleophile is weaker than amine). DMAP is essential as a catalyst.

Step-by-Step Workflow:

» Resin Preparation: Swell the resin containing the growing peptide chain in DCM
(Dichloromethane) for 20 minutes.

» Deprotection: Remove the Fmoc group from the N-terminus of the resin-bound peptide using
20% Piperidine/DMF. Wash 5x with DMF.

 Activation (Esterification):
o Dissolve Fmoc-

-hydroxy-His (3 eq) and DIC (3 eq) in minimal DMF/DCM (1:1).

o Add DMAP (0.1 eq) to the mixture. Caution: Excess DMAP can cause racemization; keep
catalytic.

o Add the activated mixture to the resin.
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e Coupling Reaction: Agitate at room temperature for 2—4 hours.

o QC Check: The Kaiser test is not applicable for the hydroxyl group. Use the Chloranil test
or micro-cleavage LC-MS to verify coupling.

o Capping: Acetylate unreacted amines using Acetic Anhydride/Pyridine to prevent deletion
sequences.

e Subsequent Coupling: The newly formed N-terminal is actually an Fmoc-O- group.
Deprotection with piperidine yields a free hydroxyl group, not an amine.

o Correction: The Fmoc is on the next amino acid. If incorporating

-hydroxy-His, the next step requires forming an AMIDE bond onto the CARBOXYL of the
-hydroxy acid (if it's internal) or simply terminating if it's N-terminal.
o Clarification: Usually,

-hydroxy acids are coupled onto the peptide amine. The next residue must be coupled to
the

-hydroxy group via an ester linkage, which is difficult.
o Standard Practice: It is easier to couple the
-hydroxy acid to the N-terminus of the resin-bound peptide (forming an amide). If the

-hydroxy acid is the acceptor, special conditions (Steglich esterification) are needed.

Part 4: Analytical Detection Protocols

For researchers tracking ILA in biological matrices (e.g., for Histidinemia screening or
microbiota studies), LC-MS/MS is the gold standard.

LC-MS/IMS Method Parameters
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Parameter

Setting

Column

C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7
Hm)

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

Gradient

0-2 min: 2% B; 2-8 min: linear to 95% B; 8-10
min: 95% B.

lonization

ESI Positive Mode

MRM Transition (Quant)

1571

111.1 (Loss of HCOOH)

MRM Transition (Qual)

157.1

93.1 (Imidazole fragment)

Retention Time

~1.5 - 2.5 min (Polar, elutes early)

Self-Validating Check:

e Isomer Separation: ILA can co-elute with other histidine metabolites. Ensure
chromatographic resolution from Urocanate (MW 138) and Imidazole Propionate (MW 140)
by verifying mass transitions.

 Internal Standard: Use deuterated Histidine (
-His) or synthetic

-ILA if available to correct for matrix effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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